1. Home
  2. Product
  3. Reference Standards
  4. Trandolaprilat Monohydrate
Trandolaprilat Monohydrate Trandolaprilat Monohydrate
Brand Name: Vulcanchem
CAS No.: 951393-55-8
VCID: VC0018197
InChI: InChI=1S/C22H30N2O5.H2O/c1-14(23-17(21(26)27)12-11-15-7-3-2-4-8-15)20(25)24-18-10-6-5-9-16(18)13-19(24)22(28)29;/h2-4,7-8,14,16-19,23H,5-6,9-13H2,1H3,(H,26,27)(H,28,29);1H2/t14-,16+,17-,18-,19-;/m0./s1
SMILES: CC(C(=O)N1C2CCCCC2CC1C(=O)O)NC(CCC3=CC=CC=C3)C(=O)O.O
Molecular Formula: C22H32N2O6
Molecular Weight: 420.506

Trandolaprilat Monohydrate

CAS No.: 951393-55-8

Reference Standards

VCID: VC0018197

Molecular Formula: C22H32N2O6

Molecular Weight: 420.506

Trandolaprilat Monohydrate - 951393-55-8

CAS No. 951393-55-8
Product Name Trandolaprilat Monohydrate
Molecular Formula C22H32N2O6
Molecular Weight 420.506
IUPAC Name (2S,3aR,7aS)-1-[(2S)-2-[[(1S)-1-carboxy-3-phenylpropyl]amino]propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid;hydrate
Standard InChI InChI=1S/C22H30N2O5.H2O/c1-14(23-17(21(26)27)12-11-15-7-3-2-4-8-15)20(25)24-18-10-6-5-9-16(18)13-19(24)22(28)29;/h2-4,7-8,14,16-19,23H,5-6,9-13H2,1H3,(H,26,27)(H,28,29);1H2/t14-,16+,17-,18-,19-;/m0./s1
Standard InChIKey RCVUTQVXMHPLKS-CNTNIUBLSA-N
SMILES CC(C(=O)N1C2CCCCC2CC1C(=O)O)NC(CCC3=CC=CC=C3)C(=O)O.O
Synonyms (2S,3aR,7aS)-1-[(2S)-2-[[(1S)-1-Carboxy-3-phenylpropyl]amino]-1-oxopropyl]octahydro-1H-indole-2-carboxylic Acid Monohydrate; Trandolaprilate Monohydrate; RU-44404; RU 44403;
PubChem Compound 45040562
Last Modified Nov 12 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19